Cas no 2090929-90-9 (3-bromo-6-fluoroimidazo1,2-apyridine-2-carboxylic acid)

• Product Name: 3-bromo-6-fluoroimidazo1,2-apyridine-2-carboxylic acid
• CAS No: 2090929-90-9
• MF: C₈H₄BrFN₂O₂
• MW: 259.031964302063
• MDL: MFCD30647492
• CID: 5247445
• Update Time: 2025-10-23

3-bromo-6-fluoroimidazo1,2-apyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-2-carboxylic acid, 3-bromo-6-fluoro-
• 3-bromo-6-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid
• 3-bromo-6-fluoroimidazo1,2-apyridine-2-carboxylic acid

• MDL： MFCD30647492
• Inchi： 1S/C8H4BrFN2O2/c9-7-6(8(13)14)11-5-2-1-4(10)3-12(5)7/h1-3H,(H,13,14)
• InChI Key： BSCRVHWVBSZRBN-UHFFFAOYSA-N
• SMILES： C12=NC(C(O)=O)=C(Br)N1C=C(F)C=C2

Additional information on 3-bromo-6-fluoroimidazo1,2-apyridine-2-carboxylic acid

Comprehensive Overview of 3-Bromo-6-Fluoroimidazo[1,2-a]Pyridine-2-Carboxylic Acid (CAS No. 2090929-90-9)

3-Bromo-6-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 2090929-90-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing heterocycles known for their broad biological activities. The presence of both bromo and fluoro substituents enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in 3-bromo-6-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid due to its potential as a building block for kinase inhibitors and antimicrobial agents. Its structural motif is frequently explored in the development of small-molecule therapeutics, aligning with the growing trend of targeted drug design and precision medicine.

The synthesis of CAS No. 2090929-90-9 typically involves multi-step organic reactions, including halogenation and carboxylation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, addressing the need for green chemistry and sustainable manufacturing. These methods not only improve yield but also reduce environmental impact, a key concern in modern chemical research.

From a commercial perspective, 3-bromo-6-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid is often supplied by specialized fine chemical manufacturers catering to the pharmaceutical and biotechnology sectors. Its pricing and availability are influenced by factors such as raw material costs and regulatory compliance, which are critical considerations for buyers. Analytical data, including HPLC purity and NMR spectra, are typically provided to ensure quality control.

In the context of AI-driven drug discovery, compounds like CAS No. 2090929-90-9 are increasingly screened using machine learning algorithms to predict their bioactivity and toxicity profiles. This aligns with the industry's shift toward computational chemistry and high-throughput screening, which accelerate the identification of promising candidates. Such innovations are reshaping how researchers approach medicinal chemistry and lead optimization.

Safety and handling guidelines for 3-bromo-6-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid emphasize standard laboratory practices, including the use of personal protective equipment (PPE) and proper ventilation. While it is not classified as a hazardous material under most jurisdictions, its material safety data sheet (MSDS) should always be consulted prior to use. Storage recommendations typically include keeping the compound in a cool, dry place away from light to maintain stability.

Looking ahead, the versatility of imidazo[1,2-a]pyridine scaffolds ensures that CAS No. 2090929-90-9 will remain a focal point in interdisciplinary research. Whether in the development of novel agrochemicals or next-generation therapeutics, this compound exemplifies the intersection of chemical innovation and practical application. As the scientific community continues to explore its potential, 3-bromo-6-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid is poised to play a pivotal role in advancing multiple fields.